Cas no 127491-01-4 (2H-Benzotriazole-4,5-diamine,2-methyl-)

• Product Name: 2H-Benzotriazole-4,5-diamine,2-methyl-
• CAS No: 127491-01-4
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 103143
• PubChem ID: 19915804
• Update Time: 2025-04-18

2H-Benzotriazole-4,5-diamine,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzotriazole-4,5-diamine,2-methyl-
• 2H-Benzotriazole-4,5-diamine, 2-methyl-
• 2-methylbenzotriazole-4,5-diamine
• RPECESLDLYDHSA-UHFFFAOYSA-N
• 2-Methyl-2H-benzo[d][1,2,3]triazole-4,5-diamine
• 4,5-diamino-2-methylbenzotriazole
• 127491-01-4
• SCHEMBL9533743

• Inchi： 1S/C7H9N5/c1-12-10-5-3-2-4(8)6(9)7(5)11-12/h2-3H,8-9H2,1H3
• InChI Key： RPECESLDLYDHSA-UHFFFAOYSA-N
• SMILES： N1(C)N=C2C=CC(=C(C2=N1)N)N

Computed Properties

• Exact Mass: 163.086
• Monoisotopic Mass: 163.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8A^2
• XLogP3: 0.3